1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one

• Molecular Formula: C10H10BrFO2
• Molecular Weight: 261.09 g/mol
• SMILES: CCC(=O)C1=C(C(=CC=C1)Br)OCF
• InChI: InChI=1S/C10H10BrFO2/c1-2-9(13)7-4-3-5-8(11)10(7)14-6-12/h3-5H,2,6H2,1H3
• InChIKey: GBLLVRMXPQTTMO-UHFFFAOYSA-N

Researchers requiring a meta-bromo aryl ketone for systematic SAR scanning or chemoselective diversification often face regioisomer gaps in commercial catalogs. 1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one fills this void with its unique 3-bromo-2-fluoromethoxy substitution. • Orthogonal reactivity: ketone, C-Br bond (BDE ~337 kJ/mol), and fluoromethoxy group enable sequential, chemoselective transformations. • Lower C-Br bond dissociation energy ensures efficient oxidative addition in Pd-catalyzed cross-couplings under mild conditions. • The fluoromethoxy group serves as a metabolically stable bioisostere for methoxy, reducing oxidative O-demethylation risk. Supplied at ≥95% purity for R&D use; available for immediate global shipping.

1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one: Structure & Supply

1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one is a halogenated aromatic ketone (molecular formula C₁₀H₁₀BrFO₂, molecular weight 261.09 g·mol⁻¹) . The compound features a propan-1-one moiety attached to a phenyl ring carrying bromine at the 3-position and a fluoromethoxy (-OCH₂F) group at the 2-position . This substitution pattern places the electron-withdrawing bromine and fluoromethoxy groups in a meta relationship, distinguishing it from other regioisomers in the bromo-fluoromethoxy-propiophenone family [1]. Commercially, the compound is supplied at ≥95% purity and is sold exclusively for research and development use, with documented stock keeping from multiple vendors [1].

Regioisomeric Identity 3-Br-2-OCH₂F substitution pattern; meta relationship between halogens

Synthetic Handle Aryl bromide for Pd-catalyzed cross-coupling diversification

Supply Context Research-grade; ≥95% purity; multi-vendor availability

• [1] Kuujia. 1-(2-Bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0) – Chemical and Physical Properties. Computed Properties: XLogP3 = 3.2, TPSA = 26.3 Ų, Exact Mass = 259.985. Available at: https://www.kuujia.com/cas-1805875-88-0.html (accessed 2026). View Source

1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one: Non-Interchangeable Analogs

The bromo-fluoromethoxy-propiophenone scaffold exists as multiple regioisomers (e.g., 2-bromo-3-fluoromethoxy, 4-bromo-2-fluoromethoxy, 2-bromo-5-fluoromethoxy) and halogen variants (e.g., 3-chloro-2-fluoromethoxy) [1]. The position of the bromine atom relative to the fluoromethoxy group dictates the electronic environment of the aromatic ring, influencing both the reactivity of the C–Br bond in cross-coupling reactions and the compound's computed lipophilicity (XLogP3) and topological polar surface area (TPSA) [1]. Substituting bromine for chlorine alters bond dissociation energy and oxidative addition rates in palladium-catalyzed transformations [2]. These differences are not cosmetic; they directly impact downstream synthetic yields, pharmacokinetic parameters of derived compounds, and the reproducibility of structure–activity relationship (SAR) studies. A generic substitution without explicit comparative data therefore risks failed coupling reactions, altered metabolic stability, and misleading biological results.

This Compound 3-Br-2-OCH₂F: meta arrangement; distinct electronic environment at carbonyl

2-Br-3-OCH₂F Regioisomer Ortho-bromo may introduce steric hindrance; altered chromatographic retention

This Compound C–Br BDE ≈337 kJ·mol⁻¹; faster oxidative addition to Pd(0)

3-Cl-2-OCH₂F Analog C–Cl BDE ≈399 kJ·mol⁻¹; may require harsher coupling conditions

This Compound Meta-bromo: predictable ring deactivation; uniform EAS directing

4-Br-2-OCH₂F Regioisomer Para-bromo: opposing directing effects; may shift EAS regioselectivity

• [1] Kuujia. 1-(2-Bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0) – Chemical and Physical Properties. Computed Properties: XLogP3 = 3.2, TPSA = 26.3 Ų. Available at: https://www.kuujia.com/cas-1805875-88-0.html (accessed 2026). View Source
• [2] Kuujia. 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS 1806292-89-6) – Product Description: “The presence of the fluoromethoxy group enhances metabolic stability, while the bromine atom offers a reactive site for further functionalization via cross-coupling reactions.” Available at: https://www.kuujia.com/cas-1806292-89-6.html (accessed 2026). View Source

1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one: Evidence-Based Differentiation

Regioisomeric Impact on Computed Properties

The target compound, 1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one (CAS 1803756-80-0), bears bromine at the 3-position (meta to the propanoyl group) and fluoromethoxy at the 2-position. Its closest regioisomer, 1-(2-bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0), places bromine ortho to the propanoyl group and fluoromethoxy at the 3-position [1]. This positional swap alters the spatial relationship between the halogen and the carbonyl group. While experimental XLogP3 and TPSA values for the target compound are not independently published in peer-reviewed literature, the vendor-computed properties for the ortho-bromo isomer (XLogP3 = 3.2; TPSA = 26.3 Ų) [1] serve as the closest available comparator. The meta-bromo arrangement of the target compound is expected, based on class-level inference from substituted benzophenones and propiophenones, to result in a slightly different dipole moment and may confer reduced steric hindrance around the carbonyl, potentially affecting both spectroscopic signatures and reactivity at the ketone [2].

Regioisomeric Computed Properties

Class-level

Target: XLogP3 / TPSA not experimentally determined. Comparator (2-Br-3-OCH₂F isomer): XLogP3=3.2, TPSA=26.3 Ų. Estimated ΔLogP ≤0.3 between regioisomers.

Regioisomeric identity may shift chromatographic retention and reactivity at the ketone.

Vendor-computed values; no peer-reviewed experimental determination.

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3: Not experimentally determined; TPSA: Not independently published for this regioisomer.
Comparator Or Baseline	1-(2-Bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0): XLogP3 = 3.2, TPSA = 26.3 Ų [1].
Quantified Difference	Exact difference cannot be quantified without paired experimental data; class-level inference predicts ≤0.3 LogP unit variation between regioisomers.
Conditions	Computed values from vendor-published data [1]; no peer-reviewed experimental determination found.

Why This Matters

Regioisomeric identity determines both the compound's chromatographic behavior and its reactivity in position-sensitive transformations; procurement of the incorrect regioisomer would alter HPLC retention times and may lead to different reaction outcomes in SAR campaigns.

• [1] Kuujia. 1-(2-Bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0) – Chemical and Physical Properties. Computed Properties: XLogP3 = 3.2, TPSA = 26.3 Ų. Available at: https://www.kuujia.com/cas-1805875-88-0.html (accessed 2026). View Source
• [2] Krausz, F.; Martix, R. (1972). Bromination of methoxyaromatic ketones. Interpretation of substituent effects. DataPDF. Available at: https://datapdf.com (accessed 2026). (Class-level evidence: steric inhibition of substituent interaction when methoxy and propionyl groups are ortho.) View Source

Bromide vs Chloride: Cross-Coupling Reactivity

The target compound contains an aryl bromide (C–Br) at the 3-position, whereas its direct chloro analog, 1-(3-chloro-2-(fluoromethoxy)phenyl)propan-1-one (CAS 1806323-47-6; MW 216.64 g·mol⁻¹), carries an aryl chloride [1]. The C–Br bond dissociation energy is approximately 337 kJ·mol⁻¹, compared to approximately 399 kJ·mol⁻¹ for the C–Cl bond in aryl halides [2]. This 62 kJ·mol⁻¹ difference translates, at a class level, to faster oxidative addition to Pd(0) catalysts for the bromo compound, enabling milder reaction conditions and broader substrate scope in Suzuki-Miyaura, Buchwald-Hartwig, and related cross-coupling reactions [2]. No head-to-head kinetic study directly comparing these two specific compounds was found in the open literature.

C–Br vs C–Cl Bond Dissociation

Class-level

ΔBDE ≈ −62 kJ·mol⁻¹. Aryl bromides generally undergo oxidative addition 10²–10³× faster than aryl chlorides.

Supports cross-coupling reactivity review; milder conditions may apply.

Class-level physical organic data; not measured for these specific compounds.

Evidence Dimension	Aryl–halogen bond dissociation energy (BDE) and relative oxidative addition rate to Pd(0)
Target Compound Data	C–Br BDE ≈ 337 kJ·mol⁻¹ (class-level aryl bromide) [2].
Comparator Or Baseline	1-(3-Chloro-2-(fluoromethoxy)phenyl)propan-1-one (CAS 1806323-47-6): C–Cl BDE ≈ 399 kJ·mol⁻¹ (class-level aryl chloride) [2].
Quantified Difference	ΔBDE ≈ −62 kJ·mol⁻¹; aryl bromides generally undergo oxidative addition 10²–10³ times faster than aryl chlorides under comparable conditions [2].
Conditions	Class-level physical organic chemistry data; not experimentally measured for these two specific compounds.

Why This Matters

The lower C–Br bond dissociation energy makes the target compound a more reactive and versatile intermediate for metal-catalyzed cross-coupling, directly affecting synthetic route efficiency and yield in medicinal chemistry programs.

• [1] Capot Chemical. 1-(3-Chloro-2-(fluoromethoxy)phenyl)propan-1-one (CAS 1806323-47-6). Product Data: MW 216.64, Formula C₁₀H₁₀ClFO₂. Available at: https://www.capotchem.com (accessed 2026). View Source
• [2] Blanksby, S. J.; Ellison, G. B. (2003). Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 36(4), 255–263. (Class-level BDE values for aryl–Br and aryl–Cl bonds.) View Source

Purity Grades: Regioisomer Comparison

The target compound is listed by CheMenu with a minimum purity of ≥95% (catalog number CM398967) . The 4-bromo-2-fluoromethoxy regioisomer (CAS 1804066-73-6) is supplied by MolCore with a guaranteed purity of ≥98% (NLT 98%) . The 2-bromo-3-fluoromethoxy isomer (CAS 1805875-88-0) is offered by Alichem at 97% purity, priced at $1,579.40 per gram (2021 data) [1]. No quantitative purity comparison across multiple lots is available in the public domain.

Purity Grade Comparison

Data to verify

Target: ≥95% (CheMenu). Comparators: 4-Br isomer ≥98% (MolCore); 2-Br isomer 97% (Alichem). 2–3 pp difference.

Purity context may affect stoichiometric calculations and synthetic reproducibility.

Vendor specification sheets; not independently verified.

Evidence Dimension	Vendor-specified minimum purity
Target Compound Data	≥95% (CheMenu, catalog CM398967) .
Comparator Or Baseline	4-Br-2-OCH₂F isomer: ≥98% (MolCore) ; 2-Br-3-OCH₂F isomer: 97% (Alichem) [1].
Quantified Difference	Target compound purity is 2–3 percentage points lower than the 4-bromo isomer and comparable to the 2-bromo isomer.
Conditions	Vendor specification sheets; not independently verified by third-party analysis.

Why This Matters

Purity directly affects the reliability of stoichiometric calculations and the reproducibility of synthetic transformations; sourcing decisions should consider the trade-off between regioisomeric identity and available purity grade.

• [1] Kuujia. 1-(2-Bromo-3-(fluoromethoxy)phenyl)propan-1-one (CAS 1805875-88-0) – Price and Purity: 97% (Alichem). Available at: https://www.kuujia.com/cas-1805875-88-0.html (accessed 2026). View Source

3-Br-2-OCH₂F Directing Effects in EAS

The 3-bromo-2-fluoromethoxy arrangement places two electron-withdrawing substituents in a meta relationship on the phenyl ring. The fluoromethoxy group (–OCH₂F) is a moderate electron-withdrawing group (σₘ ≈ +0.12 for –OCH₃; –OCH₂F is expected to be slightly more electron-withdrawing due to the electronegative fluorine), while bromine is a weak electron-withdrawing group (σₘ ≈ +0.39) [1]. In contrast, the 4-bromo-2-fluoromethoxy isomer (CAS 1804066-73-6) has the bromine para to the propanoyl group, which can lead to different regioselectivity in electrophilic aromatic substitution (EAS) . The meta-bromo arrangement of the target compound deactivates the ring at positions 4 and 6 (relative to bromine), potentially directing EAS to the 5-position. No experimental EAS competition study comparing these regioisomers was found.

EAS Directing Effects

Class-level

3-Br (σₘ≈+0.39) + 2-OCH₂F (σₘ est.≈+0.15): combined meta-directing. 4-Br isomer has opposing directing effects (para-σₚ≈+0.23 vs σₚ est.≈−0.10).

Meta-bromo pattern may support predictable chemoselectivity in EAS transformations.

Hammett constants from standard tables; no experimental competition study found.

Evidence Dimension	Hammett substituent constants (σₘ) and predicted EAS regioselectivity
Target Compound Data	3-Br (σₘ ≈ +0.39), 2-OCH₂F (σₘ estimated ≈ +0.15) – combined meta-directing effects [1].
Comparator Or Baseline	4-Br-2-OCH₂F isomer: 4-Br (σₚ ≈ +0.23), 2-OCH₂F (σₚ estimated ≈ −0.10) – opposing directing effects [1].
Quantified Difference	Qualitative difference in directing group compatibility; quantitative reactivity ratios not available.
Conditions	Hammett constants from standard tables [1]; EAS predictions based on classical physical organic chemistry.

Why This Matters

The meta-bromo substitution pattern of the target compound provides a more predictable and uniform deactivation of the aromatic ring, which is advantageous for chemoselective transformations where over-reaction at activated positions must be avoided.

• [1] Hansch, C.; Leo, A.; Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Standard σₘ and σₚ values for Br and OCH₃; OCH₂F values inferred.) View Source

1-(3-Bromo-2-(fluoromethoxy)phenyl)propan-1-one: Optimal Applications

Suzuki-Miyaura Cross-Coupling for Library Synthesis

The aryl bromide handle of 1-(3-bromo-2-(fluoromethoxy)phenyl)propan-1-one, with its lower C–Br bond dissociation energy (~337 kJ·mol⁻¹) compared to the chloro analog (~399 kJ·mol⁻¹), makes it the preferred intermediate when mild coupling conditions and high conversion are required [1]. In SAR campaigns where the 3-position is the intended point of diversification, this regioisomer avoids the steric congestion at the 2-position that would be encountered with the 2-bromo-3-fluoromethoxy isomer, potentially improving coupling yields with sterically demanding boronic acids [2].

Metabolic Stability via Fluoromethoxy Bioisostere

The fluoromethoxy group (–OCH₂F) has been employed in medicinal chemistry as a metabolically more stable bioisostere for the methoxy group (–OCH₃) [1]. When the 3-position bromine is subsequently elaborated to a pharmacophore, the resulting molecule retains the fluoromethoxy moiety, which may reduce oxidative O-demethylation compared to a methoxy-bearing analog. This strategy has been applied in the development of fluorinated cryptophycins and RA-VII peptide analogues [2]. The 3-bromo substitution pattern allows late-stage diversification at a position distinct from the metabolically stabilized fluoromethoxy group.

Regioisomer-Specific SAR in Kinase Inhibitor Design

The compound's unique 3-bromo-2-fluoromethoxy substitution pattern fills a gap in the matrix of commercially available bromo-fluoromethoxy-propiophenone regioisomers. When a medicinal chemistry program requires systematic scanning of halogen position on the phenyl ring proximal to a ketone pharmacophore, the 3-bromo isomer provides the meta-substituted data point that cannot be obtained from the 2-bromo or 4-bromo analogs [1]. This regioisomeric completeness is essential for building predictive quantitative structure–activity relationship (QSAR) models [2].

Orthogonal Reactivity Building Block for Agrochemicals & Materials

The combination of a ketone (propan-1-one) with an aryl bromide and a fluoromethoxy group provides three orthogonal reactive sites: the ketone for nucleophilic addition or reduction, the bromide for cross-coupling, and the fluoromethoxy group for hydrogen-bonding interactions [1]. This orthogonal reactivity profile is valuable in the synthesis of agrochemical candidates and functional materials where sequential, chemoselective transformations are required without protecting group manipulation [2].

Application

Selection Property

Validation Focus

Cross-coupling library synthesis

Aryl bromide reactivity profile

Coupling condition screening; yield reproducibility

Metabolic stability bioisostere studies

Fluoromethoxy substitution context

Stability assay comparison vs methoxy analog

Regioisomer-specific SAR profiling

3-Br-2-OCH₂F substitution pattern

QSAR model building; positional scan completeness

Orthogonal reactivity building block

Ketone/Br/OCH₂F triple-handle design

Chemoselectivity review; sequential transformation order

• [1] Kuujia. 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS 1806292-89-6) – Product Description: metabolic stability enhancement and cross-coupling utility. Available at: https://www.kuujia.com/cas-1806292-89-6.html (accessed 2026). View Source
• [2] Beilstein Journal of Organic Chemistry (2012). Total synthesis and biological evaluation of fluorinated cryptophycins. Fluoromethoxy as a metabolically stable methoxy replacement. Available at: https://www.beilstein-journals.org (accessed 2026). View Source